Cas no 64285-97-8 (Pentanimidamide, 4,4-dimethyl-, hydrochloride (1:1))

• Product Name: Pentanimidamide, 4,4-dimethyl-, hydrochloride (1:1)
• CAS No: 64285-97-8
• MF: C₇H₁₇ClN₂
• MW: 164.676280736923
• CID: 5462439
• Update Time: 2025-05-21

Pentanimidamide, 4,4-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethylvaleramidine hydrochloride
• 4,4-dimethylpentanimidamide;hydrochloride
• 4,4-dimethylpentanimidamide hydrochloride
• Z3481620976
• Pentanimidamide, 4,4-dimethyl-, hydrochloride (1:1)

• Inchi： 1S/C7H16N2.ClH/c1-7(2,3)5-4-6(8)9;/h4-5H2,1-3H3,(H3,8,9);1H
• InChI Key： NHMWQRZFQORVGX-UHFFFAOYSA-N
• SMILES： Cl.NC(CCC(C)(C)C)=N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 100
• Topological Polar Surface Area: 49.9

Additional information on Pentanimidamide, 4,4-dimethyl-, hydrochloride (1:1)

Comprehensive Overview of Pentanimidamide, 4,4-dimethyl-, hydrochloride (1:1) (CAS No. 64285-97-8)

Pentanimidamide, 4,4-dimethyl-, hydrochloride (1:1) (CAS No. 64285-97-8) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of amidine derivatives, which are known for their versatile reactivity and utility in synthetic chemistry. The hydrochloride salt form enhances its stability and solubility, making it a preferred choice for laboratory and industrial applications.

In recent years, the demand for 4,4-dimethylpentanimidamide hydrochloride has surged due to its role in the synthesis of bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of antiviral and antimicrobial agents. The compound's unique structure, featuring a dimethyl-substituted pentanimidamide backbone, allows for selective modifications, enabling the creation of targeted therapeutic agents.

One of the key trends driving interest in CAS No. 64285-97-8 is the growing focus on green chemistry and sustainable synthesis methods. Scientists are exploring eco-friendly pathways to produce this compound, minimizing waste and reducing environmental impact. This aligns with global initiatives to promote sustainable practices in chemical manufacturing, a topic frequently searched by professionals and academics alike.

The compound's physicochemical properties, such as its melting point, solubility, and stability under various conditions, are critical for its application in pharmaceutical formulations. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize Pentanimidamide, 4,4-dimethyl-, hydrochloride (1:1), ensuring its purity and consistency for research use. These methods are often discussed in online forums and scientific communities, reflecting their importance in quality control.

Another area of interest is the compound's potential in peptide synthesis. Amidines, including 4,4-dimethylpentanimidamide hydrochloride, are valuable intermediates in the preparation of peptide analogs, which are widely used in drug development and biochemical studies. This application has garnered attention in the context of personalized medicine, a hot topic in healthcare and biotechnology.

From a commercial perspective, CAS No. 64285-97-8 is available through specialized chemical suppliers, often in high-purity grades suitable for research and development. Pricing and availability are common search queries, as researchers seek reliable sources for their projects. Additionally, safety data sheets (SDS) and handling guidelines are frequently accessed to ensure compliance with laboratory protocols.

In summary, Pentanimidamide, 4,4-dimethyl-, hydrochloride (1:1) (CAS No. 64285-97-8) is a compound of growing importance in synthetic and medicinal chemistry. Its applications span drug discovery, peptide synthesis, and sustainable chemistry, making it a subject of ongoing research and discussion. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in advanced chemical studies.